Cas no 852635-14-4 (BENZENEMETHANAMINE, N-[2-(TRIFLUOROMETHYL)PHENYL]-)

• Product Name: BENZENEMETHANAMINE, N-[2-(TRIFLUOROMETHYL)PHENYL]-
• CAS No: 852635-14-4
• MF: C₁₄H₁₂F₃N
• MW: 251.246994018555
• CID: 3376960
• PubChem ID: 20667420
• Update Time: 2025-06-03

BENZENEMETHANAMINE, N-[2-(TRIFLUOROMETHYL)PHENYL]- Chemical and Physical Properties

Names and Identifiers

• BENZENEMETHANAMINE, N-[2-(TRIFLUOROMETHYL)PHENYL]-
• Benzyl-(2-trifluoromethyl-phenyl)-amine
• AKOS009061917
• N-BENZYL-2-(TRIFLUOROMETHYL)ANILINE
• RRDFEPNBPQBPFV-UHFFFAOYSA-N
• 852635-14-4

• Inchi： 1S/C14H12F3N/c15-14(16,17)12-8-4-5-9-13(12)18-10-11-6-2-1-3-7-11/h1-9,18H,10H2
• InChI Key： RRDFEPNBPQBPFV-UHFFFAOYSA-N
• SMILES： C1(CNC2=CC=CC=C2C(F)(F)F)=CC=CC=C1

Computed Properties

• Exact Mass: 251.09218387Da
• Monoisotopic Mass: 251.09218387Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 12Ų

Additional information on BENZENEMETHANAMINE, N-[2-(TRIFLUOROMETHYL)PHENYL]-

Recent Advances in the Study of BENZENEMETHANAMINE, N-[2-(TRIFLUOROMETHYL)PHENYL]- (CAS: 852635-14-4)

BENZENEMETHANAMINE, N-[2-(TRIFLUOROMETHYL)PHENYL]- (CAS: 852635-14-4) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its trifluoromethylphenyl moiety, has been the subject of recent studies due to its potential applications in drug discovery and development. The unique structural features of this molecule, including its aromatic amine group, make it a promising candidate for the synthesis of novel therapeutic agents.

Recent research has focused on the synthesis and biological evaluation of BENZENEMETHANAMINE, N-[2-(TRIFLUOROMETHYL)PHENYL]- derivatives. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits moderate inhibitory activity against certain kinase enzymes, which are critical targets in cancer therapy. The study employed molecular docking simulations and in vitro assays to elucidate the binding interactions and potency of the compound, providing valuable insights for further optimization.

Another significant development involves the use of BENZENEMETHANAMINE, N-[2-(TRIFLUOROMETHYL)PHENYL]- as a building block in the synthesis of small-molecule inhibitors for neurodegenerative diseases. Researchers have reported that derivatives of this compound show promising activity in modulating protein-protein interactions implicated in Alzheimer's disease. These findings were highlighted in a recent preprint on bioRxiv, suggesting potential avenues for future therapeutic development.

In addition to its pharmacological potential, the compound has also been investigated for its chemical properties. A 2023 study in Organic Letters explored the reactivity of BENZENEMETHANAMINE, N-[2-(TRIFLUOROMETHYL)PHENYL]- under various conditions, revealing its versatility as a synthetic intermediate. The study provided detailed mechanistic insights into its transformations, which could facilitate its application in diverse synthetic pathways.

Despite these advancements, challenges remain in the clinical translation of BENZENEMETHANAMINE, N-[2-(TRIFLUOROMETHYL)PHENYL]-based therapeutics. Issues such as bioavailability, metabolic stability, and selectivity need to be addressed through further structure-activity relationship (SAR) studies. Collaborative efforts between academic and industrial researchers are essential to overcome these hurdles and unlock the full potential of this compound.

In conclusion, BENZENEMETHANAMINE, N-[2-(TRIFLUOROMETHYL)PHENYL]- (CAS: 852635-14-4) represents a promising scaffold in medicinal chemistry. Recent studies have underscored its utility in targeting various disease pathways, though additional research is needed to refine its properties for therapeutic use. The ongoing exploration of this compound highlights its significance in the evolving landscape of chemical biology and drug discovery.